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Compound of Interest

Compound Name: 4-Chloro-3-fluoro-L-phenylalanine
CAS No.: 1269791-95-8

Cat. No.: B3418658

Get Quote

Technical Guide: 4-Chloro-3-fluoro-L-

phenylalanine

Precision Tools for Protein Engineering and
Peptidomimetics

Executive Summary

4-Chloro-3-fluoro-L-phenylalanine (CAS: 1269791-95-8) is a highly specialized non-
canonical amino acid (ncAA) and chiral intermediate used in drug discovery and structural

biology. Unlike mono-halogenated analogs (e.g., 4-fluoro-L-phenylalanine), this di-halogenated
variant offers a unique combination of steric bulk, electronic withdrawal, and metabolic
resistance.

This guide details the physicochemical rationale for its selection in Structure-Activity
Relationship (SAR) studies, its utility in genetic code expansion, and validated protocols for its
experimental application.
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Chemical Identity & Physicochemical Profile
Core Identification

e |[UPAC Name: (2S)-2-amino-3-(4-chloro-3-fluorophenyl)propanoic acid
e CAS Number: 1269791-95-8 (Free Acid) | 1629658-27-0 (Fmoc-protected)
e Molecular Formula: C

H
CIFNO

e Molecular Weight: 217.62 g/mol

Structural & Electronic Logic

The simultaneous introduction of chlorine at the para (4) position and fluorine at the meta (3)
position creates a synergistic effect that distinguishes this molecule from natural Phenylalanine
(Phe):

o Metabolic Blocking (Para-Chlorine): The C-Cl bond at the 4-position effectively blocks
metabolism by Phenylalanine Hydroxylase (PAH), preventing conversion to tyrosine
derivatives. This increases the half-life of peptide drugs containing this residue.

e Electronic Tuning (Meta-Fluorine): The highly electronegative fluorine atom at the 3-position
exerts a strong inductive effect (

), pulling electron density from the aromatic ring. This reduces the electron richness of the
-system, altering cation-
interactions within receptor binding pockets.

« Steric Architecture: The Chlorine atom (Van der Waals radius ~1.75 A) is significantly larger
than Hydrogen (1.20 A) or Fluorine (1.47 A), imposing specific steric constraints that can
enhance receptor selectivity.

Table 1: Physicochemical Comparison of Phe Analogs
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L-Phenylalanine 4-Chloro-3-fluoro-L-
Property 4-Fluoro-L-Phe

(Phe) Phe
Para-Substituent H F Cl
Meta-Substituent H H F
Electronic Character Electron Rich Mildly Deficient Highly Deficient
Metabolic Stability Low (Hydroxylation) Moderate High (Blocked)

SAR Optimization /

Primary Application Native Biology F NMR Probe Stabilt
ability

Biological Mechanism & Applications
Protein Engineering: Genetic Code Expansion

Researchers utilize 4-Chloro-3-fluoro-L-phenylalanine to probe the limits of enzyme active
sites or to stabilize protein folds. Because it is structurally distinct from natural amino acids, it
can be incorporated into proteins using two primary methods:

» Auxotrophic Incorporation (Residue-Specific): Using phenylalanine-auxotrophic E. coli
strains (e.g., B834(DE3)), the native Phe machinery is forced to accept the analog when
natural Phe is depleted. The 3-F, 4-Cl analog often competes poorly with native Phe,
requiring strict depletion protocols.

o Orthogonal Translation (Site-Specific): An evolved tRNA/aminoacyl-tRNA synthetase (aaRS)
pair—typically derived from Methanocaldococcus jannaschii—is engineered to specifically
recognize the bulky 3-F, 4-Cl side chain and incorporate it at a UAG (Amber) stop codon.

Medicinal Chemistry: Peptidomimetics

In drug design, this analog serves as a "bioisostere” for Phenylalanine.

o Case Use: If a lead peptide is rapidly degraded or binds non-specifically, replacing Phe with
4-Chloro-3-fluoro-L-Phe can:

o Prevent proteolytic cleavage at the C-terminal side (due to steric hindrance).
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o Increase lipophilicity (LogP), improving membrane permeability.

o Enhance binding affinity by filling hydrophobic pockets that accommodate the larger CI
atom.

Visualization: Mechanism of Action

The following diagram illustrates the workflow for incorporating this ncAA into a target protein to
study stability or binding.
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Figure 1: Workflow for site-specific incorporation of 4-Chloro-3-fluoro-L-phenylalanine via
Genetic Code Expansion.

Experimental Protocols
Protocol A: Residue-Specific Incorporation in
Auxotrophic E. coli

Objective: Replace all native Phenylalanine residues in a target protein (e.g., GFP) with 4-
Chloro-3-fluoro-L-phenylalanine.

Reagents:
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e Host Strain: E. coli B834(DE3) (Phe auxotroph).
e M9 Minimal Media.

e 4-Chloro-3-fluoro-L-phenylalanine (Solubilized in minimal dilute HCI or NaOH, then
neutralized).

Step-by-Step Methodology:

 Inoculation: Inoculate B834 cells containing the expression plasmid into M9 media
supplemented with standard L-Phenylalanine (0.05 mg/mL) and antibiotics. Grow overnight
at 37°C.

e Wash Step (Critical): Centrifuge cells (4000 x g, 10 min). Discard supernatant. Resuspend
pellet in M9 salts (no amino acids) to wash away residual Phe. Repeat twice.

 Induction Phase: Resuspend cells in fresh M9 media containing all amino acids except Phe.
o Starvation: Incubate at 37°C for 30 minutes to deplete intracellular Phe stores.

e Supplementation: Add 4-Chloro-3-fluoro-L-phenylalanine at a concentration of 0.5 - 1.0
mM (excess is required due to lower transport efficiency).

o Expression: Induce protein expression with IPTG (0.5 - 1.0 mM). Incubate for 4—-6 hours at
30°C (lower temperature aids folding with the bulky analog).

e Harvest: Centrifuge and proceed to purification.

 Validation: Confirm incorporation via Mass Spectrometry (Expected mass shift: +52 Da vs.
native Phe [CI+F vs H+H]).

Protocol B: Solubility & Handling

Challenge: Halogenated amino acids often have poor water solubility at neutral pH.
» Dissolution: Weigh the required amount of 4-Chloro-3-fluoro-L-phenylalanine.

 Acidification: Add 1M HCI dropwise until fully dissolved.
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o Buffering: Add to the media/buffer. If precipitation occurs, dilute the stock solution further or
warm to 37°C.

 Sterilization: Filter sterilize (0.22 pm). Do not autoclave the amino acid stock, as heat may
degrade the halogen bonds or cause racemization over time.

Safety & Handling
e Hazard Identification: Irritant to eyes, respiratory system, and skin.

o Storage: Store at +2°C to +8°C. Keep container tightly closed in a dry and well-ventilated
place.

o Incompatibility: Strong oxidizing agents.

o Stereochemistry Warning: Ensure the L-isomer (CAS 1269791-95-8) is used for biological
systems. The D-isomer will not be recognized by ribosomal machinery or standard enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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